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Gabaculine handling safety data sheet

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Gabaculine

CAS No.: 59556-29-5

Cat. No.: S576118

Gabaculine Handling Overview

Property Details

IUPAC Name 5-Aminocyclohexa-1,3-diene-1-carboxylic acid [1]
Common Form Hydrochloride salt (e.g., C7HoNO2¢HCI) [2] [3]
CAS Number 59556-17-1 [2] [3]

Physical Form White solid [3]

Purity >95% [2] [3]

Solubility Soluble in water (25 mg/ml) [3]

Recommended Storage -20°C [3]

Hazards Identification

¢ Toxicity Data: Animal studies indicate significant toxicity. The LDso in mice is 86 mg/kg, and the
effective dose for anticonvulsant activity is 35 mg/kg, indicating a low therapeutic index [1].

¢ Primary Hazard: Gabaculine is a potent neurotoxin [1]. It acts as an irreversible inhibitor of
GABA transaminase, increasing GABA levels in the brain [2] [1].
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¢ Regulatory Status: According to one supplier, it is not considered a hazardous substance by
OSHA standards [1]. However, given its documented neurotoxicity, it should be handled with extreme
caution.

Safe Handling Procedures

¢ Personal Protective Equipment (PPE): While not specified for Gabaculine, general guidelines for
handling chemicals recommend using appropriate PPE, including lab coats, gloves, and safety
glasses [4].

e Engineering Controls: Work should be conducted in a well-ventilated area, such as a fume hood [4].

¢ Spill Response: Avoid creating dust. Absorb spills with a compatible material and dispose of
according to local regulations [4].

¢ First Aid: If inhaled, move the person to fresh air. In case of contact with skin or eyes, rinse
thoroughly with water [4].

How to Obtain the Official Safety Data Sheet

Since a full MSDS was not located, you can take the following steps to obtain it:

¢ Contact the Manufacturer Directly: The most reliable way to get a GHS-compliant Safety Data
Sheet is to contact the supplier from whom you purchased or plan to purchase the compound [3].

e Check Supplier Websites: Reputable chemical suppliers often provide SDS upon request on their
product pages for registered users [2] [3].

For Your Troubleshooting Guides

You may find the following mechanism of action diagram useful for creating technical materials about

Gabaculine.
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Gabaculine Mechanism of Action
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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